Cas no 1153823-55-2 (3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1153823-55-2
• MF: C₆H₉N₃O₄S
• MW: 219.218359708786
• CID: 4573240
• Update Time: 2025-05-19

3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid
• 3-(4-sulfamoylpyrazol-1-yl)propanoic acid
• Z1259155867

• Inchi： 1S/C6H9N3O4S/c7-14(12,13)5-3-8-9(4-5)2-1-6(10)11/h3-4H,1-2H2,(H,10,11)(H2,7,12,13)
• InChI Key： GIEBWAUBLVZQGU-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C=1)CCC(=O)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: -1.8
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid

3-(4-Sulfamoyl-1H-Pyrazol-1-yl)propanoic Acid (CAS No. 1153823-55-2): A Comprehensive Overview

3-(4-Sulfamoyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1153823-55-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its sulfamoyl and pyrazol functional groups, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid consists of a propanoic acid moiety linked to a pyrazol ring, which is further substituted with a sulfamoyl group. This combination of functional groups imparts the compound with unique properties, such as enhanced solubility, stability, and biological activity. The sulfamoyl group, in particular, is known for its ability to form hydrogen bonds and interact with biological targets, making it a key feature in the design of bioactive molecules.

In the realm of medicinal chemistry, 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid has been studied for its potential as an anti-inflammatory agent. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral protein synthesis and assembly, which are critical steps in the viral life cycle. These antiviral properties make 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid a potential candidate for the development of broad-spectrum antiviral drugs.

In addition to its therapeutic applications, 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid has also been explored for its use in chemical synthesis. The presence of the carboxylic acid group provides a convenient handle for further functionalization, allowing chemists to introduce additional substituents or link the compound to other molecules. This versatility makes it a valuable building block in the synthesis of more complex organic compounds and pharmaceutical intermediates.

The synthesis of 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid has been reported using various methods. One common approach involves the reaction of 3-bromopropanoic acid with 4-sulfamoylpyrazole in the presence of a suitable coupling reagent. This method provides good yields and high purity, making it suitable for large-scale production. Another approach involves the condensation of 3-bromopropanal with 4-sulfamoylpyrazole followed by oxidation to form the carboxylic acid group. Both methods have been optimized to ensure high efficiency and reproducibility.

The physical properties of 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid, such as its melting point, solubility, and stability, have been well-characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 200°C to 205°C. It is moderately soluble in water and highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various experimental conditions and formulations.

In terms of safety and handling, 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is recommended to handle this compound using appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact and inhalation. While not classified as hazardous under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

The future prospects for 3-(4-sulfamoyl-1H-pyrazol-1-yl)propanoic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development, as well as its use as a synthetic intermediate in organic chemistry. With its unique combination of functional groups and biological activities, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.